Cas no 2228587-29-7 ((1H-pyrrol-2-yl)methanesulfonamide)

• Product Name: (1H-pyrrol-2-yl)methanesulfonamide
• CAS No: 2228587-29-7
• MF: C₅H₈N₂O₂S
• MW: 160.194219589233
• CID: 6019424
• PubChem ID: 165657667
• Update Time: 2023-12-27

(1H-pyrrol-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (1H-pyrrol-2-yl)methanesulfonamide

• Inchi： 1S/C5H8N2O2S/c6-10(8,9)4-5-2-1-3-7-5/h1-3,7H,4H2,(H2,6,8,9)
• InChI Key： CCQTYHWEELIFLQ-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CN1)(N)(=O)=O

Computed Properties

• Exact Mass: 160.03064868g/mol
• Monoisotopic Mass: 160.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 84.3Ų